Cas no 2639431-98-2 (tert-butyl 2-hydroxy-4-{(1-methyl-1H-pyrazol-3-yl)methylamino}benzoate)

• Product Name: tert-butyl 2-hydroxy-4-{(1-methyl-1H-pyrazol-3-yl)methylamino}benzoate
• CAS No: 2639431-98-2
• MF: C₁₆H₂₁N₃O₃
• MW: 303.356243848801
• CID: 5642276
• PubChem ID: 165897119
• Update Time: 2025-06-22

tert-butyl 2-hydroxy-4-{(1-methyl-1H-pyrazol-3-yl)methylamino}benzoate Chemical and Physical Properties

Names and Identifiers

• 2639431-98-2
• tert-butyl 2-hydroxy-4-{[(1-methyl-1H-pyrazol-3-yl)methyl]amino}benzoate
• EN300-28230138
• tert-butyl 2-hydroxy-4-{(1-methyl-1H-pyrazol-3-yl)methylamino}benzoate

• Inchi： 1S/C16H21N3O3/c1-16(2,3)22-15(21)13-6-5-11(9-14(13)20)17-10-12-7-8-19(4)18-12/h5-9,17,20H,10H2,1-4H3
• InChI Key： CJWTVWUJRPZOMI-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1O)NCC1C=CN(C)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 303.15829154g/mol
• Monoisotopic Mass: 303.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.4Ų

Additional information on tert-butyl 2-hydroxy-4-{(1-methyl-1H-pyrazol-3-yl)methylamino}benzoate

Introduction to Tert-butyl 2-hydroxy-4-{(1-methyl-1H-pyrazol-3-yl)methylamino}benzoate (CAS No. 2639431-98-2)

Tert-butyl 2-hydroxy-4-{(1-methyl-1H-pyrazol-3-yl)methylamino}benzoate, identified by its Chemical Abstracts Service (CAS) number 2639431-98-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoate core functionalized with hydroxyl and amino substituents, further modified by a 1-methyl-1H-pyrazol-3-yl moiety. The presence of these functional groups not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its application in medicinal chemistry and drug discovery.

The tert-butyl group appended to the benzoate ring enhances the lipophilicity of the molecule, making it a promising candidate for oral bioavailability and membrane permeability. This feature is particularly crucial in drug design, where optimizing pharmacokinetic profiles is essential for achieving therapeutic efficacy. The hydroxyl group at the 2-position introduces polarity, which can influence solubility and interactions with biological targets. Additionally, the amino group at the 4-position, linked to a pyrazole ring via a methylamino bridge, suggests potential for hydrogen bonding and coordination interactions, which are critical for enzyme inhibition or receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of such complex molecules more efficiently. The 1-methyl-1H-pyrazol-3-yl substituent, in particular, has been studied for its role in modulating biological activity. Pyrazole derivatives are well-documented for their versatility in pharmaceutical applications, often serving as key pharmacophores in drugs targeting inflammatory diseases, infectious agents, and even cancer. The incorporation of this motif into Tert-butyl 2-hydroxy-4-{(1-methyl-1H-pyrazol-3-yl)methylamino}benzoate may confer specific binding interactions with enzymes or receptors involved in these pathological processes.

In the context of drug development, the synthesis of this compound represents a significant step forward in designing molecules with tailored biological activities. The benzoate scaffold is a common structural motif found in numerous FDA-approved drugs, known for its stability and bioactivity. By modifying the substituents on this core structure, chemists can fine-tune the pharmacological properties of the compound. For instance, the hydroxyl group may participate in hydrogen bonding with biological targets, while the amino group can be further functionalized to enhance binding affinity or selectivity.

One of the most exciting aspects of Tert-butyl 2-hydroxy-4-{(1-methyl-1H-pyrazol-3-yl)methylamino}benzoate is its potential as a lead compound for further derivatization. Researchers have employed various strategies, such as structure-based drug design and high-throughput screening, to identify analogs with improved pharmacokinetic or pharmacodynamic profiles. The pyrazole ring, being part of a heterocyclic system, offers multiple sites for chemical modification without compromising the overall integrity of the molecule. This flexibility makes it an attractive candidate for generating libraries of compounds for experimental validation.

The compound's relevance is further underscored by its potential applications in addressing unmet medical needs. For example, studies have hinted at its role in modulating inflammatory pathways by interacting with key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). These enzymes are pivotal in producing pro-inflammatory mediators like prostaglandins and leukotrienes, making them prime targets for therapeutic intervention. By leveraging computational tools to predict binding modes and interaction energies, researchers can rationalize modifications that enhance inhibitory activity while minimizing off-target effects.

Moreover, the synthesis of Tert-butyl 2-hydroxy-4-{(1-methyl-1H-pyrazol-3-yl)methylamino}benzoate has been optimized using modern synthetic methodologies that emphasize efficiency and sustainability. Green chemistry principles have been integrated into laboratory protocols to reduce waste and improve yields. Techniques such as catalytic asymmetric synthesis and flow chemistry have enabled the production of this compound with high purity and scalability, which are essential requirements for preclinical and clinical studies.

The growing interest in pyrazole derivatives has also been fueled by their role as scaffolds for kinase inhibitors. Many kinases are implicated in cancer progression and other diseases, making them attractive therapeutic targets. The methylamino bridge connecting the pyrazole ring to the benzoate moiety provides a framework that can be fine-tuned to achieve optimal binding geometry with kinase active sites. Preliminary data suggest that derivatives of this compound exhibit promising inhibitory activity against certain kinases while maintaining good selectivity over related enzymes.

In conclusion,Tert-butyl 2-hydroxy-4-{(1-methyl-1H-pyrazol-3-yl)methylamino}benzoate (CAS No. 2639431-98-2) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups offers multiple avenues for exploration in medicinal chemistry, drug discovery, and molecular medicine. As research continues to uncover new biological targets and synthetic strategies,this compound holds significant promise as a precursor or lead molecule for future generations of pharmaceuticals designed to address complex diseases.